3,6-Dimethyl-2,6-octadiene-4,5-diol

• CAS No.: 10317-05-2
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 3,6-dimethylocta-2,6-diene-4,5-diol
• InChI: InChI=1S/C10H18O2/c1-5-7(3)9(11)10(12)8(4)6-2/h5-6,9-12H,1-4H3
• InChI Key: HWHGYTZXQDWYMB-UHFFFAOYSA-N
• SMILES: CC=C(C)C(C(C(=CC)C)O)O
• Synonyms: 3,6-Dimethyl-2,6-octadiene-4,5-diol

Description

3,6-Dimethyl-2,6-octadiene-4,5-diol (CAS: 10317-05-2) is a diol-containing organic compound with the molecular formula C₁₀H₁₈O₂. Its structure features conjugated double bonds at positions 2 and 6, hydroxyl groups at positions 4 and 5, and methyl substituents at positions 3 and 6 . Its molecular weight is 170.25 g/mol, consistent with other isomers like 2,6-dimethyl-octa-2,6-diene-1,8-diol (CAS: 26489-17-8) . The compound’s instability under certain conditions, such as exposure to moisture or basic environments, may lead to dimerization or oxidation, a behavior observed in structurally similar cathinone derivatives .

Comparison with Similar Compounds

Table 1: Key Structural Differences Among Analogous Diols

Compound Name	CAS Number	Diol Positions	Double Bond Positions	Substituents	Molecular Formula
3,6-Dimethyl-2,6-octadiene-4,5-diol	10317-05-2	4,5	2,6	3-Me, 6-Me	C₁₀H₁₈O₂
(2E,6E)-octa-2,6-diene-4,5-diol	4486-59-3	4,5	2,6	None	C₈H₁₂O₂
2,6-Dimethyl-octa-2,6-diene-1,8-diol	26489-17-8	1,8	2,6	2-Me, 6-Me	C₁₀H₁₈O₂
(6RS)-(Z)-2,6-dimethyl-2,7-octadiene-1,6-diol	N/A	1,6	2,7	2-Me, 6-Me	C₁₀H₁₈O₂

Key Observations :

For example, 4,5-diols (e.g., 10317-05-2) may form intramolecular hydrogen bonds, enhancing stability compared to terminal diols like 1,8-diol (CAS: 26489-17-8) .

Double Bond Geometry : The (Z) and (E) configurations in compounds like (6RS)-(Z)-2,6-dimethyl-2,7-octadiene-1,6-diol (from Ilex pernyi) influence steric interactions and reactivity .

Reactivity and Stability

• Degradation Pathways: 3,6-Dimethyl-2,6-octadiene-4,5-diol may undergo dimerization under basic conditions, akin to cathinone derivatives forming pyrazines .
• Thiol Analog Comparison : The thiol derivative 3,7-dimethyl-(Z)-2,6-octadiene-1-thiol (CAS: 61758-03-0) exhibits higher nucleophilicity due to the -SH group, enabling disulfide bond formation, unlike hydroxyl-containing analogs .